Cas no 104700-86-9 (Hexadecanoic acid,15-methyl-, 2,3-dihydroxypropyl ester (9CI))

• Product Name: Hexadecanoic acid,15-methyl-, 2,3-dihydroxypropyl ester (9CI)
• CAS No: 104700-86-9
• MF: C₂₀H₄₀O₄
• MW: 344.529207229614
• CID: 214722
• PubChem ID: 128632
• Update Time: 2025-04-19

Hexadecanoic acid,15-methyl-, 2,3-dihydroxypropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,15-methyl-, 2,3-dihydroxypropyl ester (9CI)
• 2,3-Dihydroxypropyl 15-methylhexadecanoate
• Aggreceride C
• 15-Methylhexadecanoic acid 2,3-dihydroxypropyl ester
• Hexadecanoic acid, 15-methyl-, 2,3-dihydroxypropyl ester
• SCHEMBL17866841
• DTXSID80909143
• 104700-86-9

• Inchi： 1S/C20H40O4/c1-18(2)14-12-10-8-6-4-3-5-7-9-11-13-15-20(23)24-17-19(22)16-21/h18-19,21-22H,3-17H2,1-2H3
• InChI Key： NYBWZWSQGCROAE-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 344.29265975g/mol
• Monoisotopic Mass: 344.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols